Cas no 2034367-48-9 (ethyl 4-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)acetamido]piperidine-1-carboxylate)

• Product Name: ethyl 4-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)acetamido]piperidine-1-carboxylate
• CAS No: 2034367-48-9
• MF: C₁₇H₂₄N₄O₄
• MW: 348.396863937378
• CID: 5333837
• Update Time: 2025-05-26

ethyl 4-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)acetamido]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)acetamido)piperidine-1-carboxylate
• ethyl 4-[[2-(3-cyclopropyl-6-oxopyridazin-1-yl)acetyl]amino]piperidine-1-carboxylate
• ethyl 4-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)acetamido]piperidine-1-carboxylate

• Inchi： 1S/C17H24N4O4/c1-2-25-17(24)20-9-7-13(8-10-20)18-15(22)11-21-16(23)6-5-14(19-21)12-3-4-12/h5-6,12-13H,2-4,7-11H2,1H3,(H,18,22)
• InChI Key： MQTSLKYRRNIVQT-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCC(CC1)NC(CN1C(C=CC(C2CC2)=N1)=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 604
• XLogP3: 0.4
• Topological Polar Surface Area: 91.3

Additional information on ethyl 4-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)acetamido]piperidine-1-carboxylate

Introduction to Ethyl 4-[2-(3-Cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)acetamido]piperidine-1-carboxylate (CAS No. 2034367-48-9)

Ethyl 4-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)acetamido]piperidine-1-carboxylate (CAS No. 2034367-48-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as pyridazinones, which are characterized by their unique structural features and biological activities. The compound's structure includes a piperidine ring, an acetamido group, and a cyclopropyl-substituted pyridazinone moiety, all of which contribute to its pharmacological properties.

The synthesis of ethyl 4-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)acetamido]piperidine-1-carboxylate typically involves multi-step reactions, including the formation of the pyridazinone core and subsequent functional group modifications. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for both academic research and industrial applications.

In terms of its biological activity, ethyl 4-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)acetamido]piperidine-1-carboxylate has been studied for its potential as a modulator of various biological pathways. One of the key areas of interest is its interaction with G protein-coupled receptors (GPCRs), which are important targets for drug discovery. Studies have shown that this compound can selectively bind to specific GPCRs, potentially modulating their activity and downstream signaling pathways.

Additionally, ethyl 4-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)acetamido]piperidine-1-carboxylate has demonstrated promising anti-inflammatory properties. In vitro and in vivo studies have indicated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for the treatment of inflammatory diseases. These findings are particularly relevant given the increasing prevalence of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of ethyl 4-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)acetamido]piperidine-1-carboxylate has also been investigated to understand its behavior in biological systems. Studies have shown that it exhibits good oral bioavailability and favorable metabolic stability, which are crucial factors for its development as a therapeutic agent. Furthermore, preliminary toxicology assessments have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In the context of clinical research, ethyl 4-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-y l)acetamido]piperidine-1-carboxylate is currently undergoing preclinical evaluation for various indications. Early-stage clinical trials are expected to provide further insights into its safety and efficacy in human subjects. The compound's unique structure and multifaceted biological activities make it an attractive candidate for further development in the pharmaceutical industry.

Beyond its therapeutic potential, ethyl 4-[2-(3-cyclopropyl -6 -oxo -1 , 6 -dih ydr op yrid azin -1 - yl )ac etam id o ]pip erid ine -1 -car boxyla te has also been explored for its use in chemical biology research. Its ability to selectively interact with specific protein targets makes it a valuable tool for probing cellular signaling pathways and understanding disease mechanisms. Researchers are leveraging this compound to gain deeper insights into the molecular basis of various diseases, which could lead to the discovery of novel therapeutic targets.

In conclusion, ethyl 4-[2-(3-cycloprop yl -6 -ox o -1 , 6 -d ihy dro pyri dazi n -1 - yl )ac etami do ]pip eridi ne -1 -car boxyla te (CAS No. 2034367 -48 -9 ) represents a promising molecule with diverse applications in medicinal chemistry and drug discovery. Its unique structural features and biological activities make it a subject of ongoing research and development. As more data becomes available from preclinical and clinical studies, this compound may emerge as a valuable therapeutic agent for treating various diseases.